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Compound of Interest

Compound Name: Tanshindiol C

Cat. No.: B1219477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of

Tanshindiol C for use in a variety of in vitro assays. The information is compiled to ensure

reproducible and accurate experimental results.

Introduction
Tanshindiol C is a bioactive compound isolated from the root of Salvia miltiorrhiza Bge. It has

garnered significant interest in the scientific community for its potential therapeutic properties,

including anti-cancer activities.[1][2] Proper dissolution and handling of Tanshindiol C are

critical for obtaining reliable data in in vitro studies, such as cell-based assays and enzyme

inhibition experiments.

Solubility and Stock Solution Preparation
Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions of Tanshindiol C for in vitro applications.[1]

Table 1: Solubility and Storage of Tanshindiol C
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Parameter Recommendation Source

Primary Solvent Dimethyl Sulfoxide (DMSO) [1]

Recommended Stock

Concentration
10 mM - 50 mM General Laboratory Practice

Storage of Stock Solution
-20°C or -80°C for long-term

storage
General Laboratory Practice

Stability Protect from light General Laboratory Practice

Experimental Protocols
Preparation of a 10 mM Tanshindiol C Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Tanshindiol C in DMSO.

This concentrated stock can then be serially diluted to the desired final concentrations for your

experiments.

Materials:

Tanshindiol C powder (Molecular Weight: 312.33 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of Tanshindiol C:
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To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 312.33 g/mol * (1000 mg / 1 g) =

3.1233 mg

Weighing Tanshindiol C:

Carefully weigh out approximately 3.12 mg of Tanshindiol C powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Dissolution in DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing

the Tanshindiol C powder.

Mixing:

Vortex the solution thoroughly until the Tanshindiol C powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. Gentle warming (e.g.,

in a 37°C water bath) may be used to aid dissolution if necessary.

Storage:

Aliquot the 10 mM stock solution into smaller volumes in sterile, light-protected (amber)

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solutions for Cell Culture
Assays
This protocol outlines the dilution of the DMSO stock solution into cell culture media to prepare

working solutions. It is crucial to ensure that the final concentration of DMSO in the cell culture

medium is non-toxic to the cells (typically ≤ 0.5%).

Materials:

10 mM Tanshindiol C stock solution in DMSO
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Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:

Determine the final desired concentrations of Tanshindiol C for your experiment. For

example, you might want to test concentrations ranging from 1 µM to 20 µM.[2]

Perform serial dilutions of the 10 mM stock solution in cell culture medium.

Example for preparing a 100 µM intermediate solution:

Dilute the 10 mM stock solution 1:100 in culture medium (e.g., add 2 µL of 10 mM stock

to 198 µL of medium).

Example for preparing a 10 µM final working solution from the 100 µM intermediate:

Dilute the 100 µM intermediate solution 1:10 in culture medium (e.g., add 20 µL of 100

µM solution to 180 µL of medium).

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of Tanshindiol C used in your experiment.

Application to Cells: Add the prepared working solutions to your cell cultures according to

your experimental design.

Signaling Pathways and Experimental Workflow
Tanshindiol C has been shown to exert its anticancer effects through the induction of

apoptosis and cell cycle arrest. One of its identified mechanisms of action is the inhibition of the

EZH2 histone methyltransferase.

Below are diagrams illustrating the experimental workflow for preparing Tanshindiol C and a

simplified representation of its inhibitory action on the EZH2 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Tanshindiol C | CAS:97465-71-9 | Manufacturer ChemFaces [chemfaces.com]

2. Tanshindiol-C suppresses in vitro and in vivo hepatocellular cancer cell growth by inducing
mitochondrial-mediated apoptosis, cell cycle arrest, inhibition of angiogenesis and
modulation of key tumor-suppressive miRNAs - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Dissolving Tanshindiol C for In Vitro Assays: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219477#how-to-dissolve-tanshindiol-c-for-in-vitro-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemfaces.com/natural/Tanshindiol-C-CFN92147.html
https://pubmed.ncbi.nlm.nih.gov/31128015/
https://pubmed.ncbi.nlm.nih.gov/31128015/
https://pubmed.ncbi.nlm.nih.gov/31128015/
https://www.benchchem.com/product/b1219477#how-to-dissolve-tanshindiol-c-for-in-vitro-assays
https://www.benchchem.com/product/b1219477#how-to-dissolve-tanshindiol-c-for-in-vitro-assays
https://www.benchchem.com/product/b1219477#how-to-dissolve-tanshindiol-c-for-in-vitro-assays
https://www.benchchem.com/product/b1219477#how-to-dissolve-tanshindiol-c-for-in-vitro-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219477?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

